2-[(2-chloro-6-fluorophenyl)acetyl]-N-(3-methoxyphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2-chloro-6-fluorophenyl)acetyl]amino]-3-(3-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H15ClFN3O2S/c1-23-11-5-2-4-10(8-11)19-16(24)21-20-15(22)9-12-13(17)6-3-7-14(12)18/h2-8H,9H2,1H3,(H,20,22)(H2,19,21,24)
• InChI Key: OVZMFUMVNJBHEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=S)NNC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C16H15ClFN3O2S
• Molecular Weight: 367.8 g/mol

Description

2-[(2-chloro-6-fluorophenyl)acetyl]-N-(3-methoxyphenyl)hydrazinecarbothioamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is also known as CF3, and it has been shown to have a range of biochemical and physiological effects that make it an interesting target for further research.

Mechanism of Action

The mechanism of action of CF3 is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. CF3 has been shown to inhibit the activity of several key enzymes, including PI3K, Akt, and mTOR, which are all involved in promoting cell growth and survival. CF3 has also been shown to activate the p53 pathway, which is involved in regulating cell cycle progression and inducing apoptosis.
Biochemical and Physiological Effects:
CF3 has a range of biochemical and physiological effects that make it an interesting target for further research. In addition to its effects on cancer cells, CF3 has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and chronic pain. CF3 has also been shown to have antioxidant effects, which may help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of CF3 is that it has been extensively studied in vitro and in vivo, and its effects on cancer cells and other cell types have been well established. This makes it a useful tool for researchers who are interested in studying the mechanisms of cancer and other diseases. However, one limitation of CF3 is that it is a relatively complex compound, and its synthesis can be challenging. This may limit its use in certain types of experiments.

Future Directions

There are many potential future directions for research on CF3. One area of interest is the development of new and more efficient synthesis methods for CF3, which could make it more widely available for research and potential therapeutic applications. Another area of interest is the development of new analogs of CF3, which could have improved efficacy and fewer side effects. Finally, further research is needed to fully understand the mechanisms of action of CF3 and its potential therapeutic applications in a range of diseases.

Scientific Research Applications

CF3 has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and other diseases. Research has shown that CF3 has a range of effects on cancer cells, including inhibiting cell growth and inducing apoptosis (programmed cell death). CF3 has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and chronic pain.